Cas no 1196694-65-1 (2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 1196694-65-1
• MF: C₆H₂BrF₆NOS
• MW: 330.045600414276
• CID: 4576873
• PubChem ID: 86638585
• Update Time: 2025-05-19

2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• 5-Thiazolemethanol, 2-bromo-α,α-bis(trifluoromethyl)-

• Inchi： 1S/C6H2BrF6NOS/c7-3-14-1-2(16-3)4(15,5(8,9)10)6(11,12)13/h1,15H
• InChI Key： HVRLMJJDIVXDET-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(C1SC(Br)=NC=1)(O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol

2-(2-Bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No: 1196694-65-1)

The compound 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No: 1196694-65-1) is a highly fluorinated organic compound with a unique structure that combines a thiazole ring and a hexafluorinated alcohol moiety. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential applications in drug design and advanced materials.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the bromine atom at the 2-position of the thiazole ring introduces additional reactivity and functionalization potential. The hexafluorinated alcohol moiety attached to the thiazole ring adds significant electronic and steric effects to the molecule. This combination makes the compound highly suitable for applications requiring both electronic modulation and steric hindrance.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The hexafluorinated alcohol group in this compound contributes significantly to these properties by creating a highly electron-deficient environment around the hydroxyl group. This feature is particularly advantageous in medicinal chemistry for designing drugs with improved solubility and reduced off-target effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions on the thiazole ring followed by fluorination steps to introduce the hexafluoro groups. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have optimized these steps using modern techniques such as microwave-assisted synthesis and catalytic fluorination methods.

The application of 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as fluoropolymers and optoelectronic devices. Recent research has explored its use as a building block for constructing highly fluorinated polymers with enhanced thermal stability and mechanical strength.

In addition to its chemical applications, this compound has also been studied for its potential in biological systems. The combination of the thiazole ring and hexafluorinated alcohol group has shown promise in modulating enzyme activity and serving as a scaffold for bioactive molecules. Researchers have reported preliminary results indicating that this compound exhibits selective inhibition against certain enzymes involved in metabolic pathways.

The development of novel synthetic methods for this compound continues to be an active area of research. Scientists are exploring alternative routes that utilize more sustainable reagents and conditions to minimize environmental impact while maintaining high efficiency. These efforts are driven by the increasing demand for greener chemical processes in both academia and industry.

In conclusion, 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No: 1196694-65